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Compound of Interest

Compound Name: 2-Chloro-4-fluorophenol

Cat. No.: B157789 Get Quote

An In-depth Technical Guide to 2-Chloro-4-fluorophenol

This technical guide provides a comprehensive overview of 2-Chloro-4-fluorophenol, a
significant chemical intermediate in the pharmaceutical and agrochemical industries.[1] It is

intended for researchers, scientists, and professionals involved in drug development and

chemical synthesis. This document details its chemical identity, properties, synthesis protocols,

and analytical methodologies.

Chemical Identity and Synonyms
The compound with the CAS number 1996-41-4 is formally recognized by the International

Union of Pure and Applied Chemistry (IUPAC) as 2-Chloro-4-fluorophenol.[2][3] It is also

known by several synonyms, which are often encountered in literature and commercial listings.

Synonyms:[3][4]

4-Fluoro-2-chlorophenol

Phenol, 2-chloro-4-fluoro-[3][5][6][7]

NSC 10273[3][5]
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A summary of the key physical and chemical properties of 2-Chloro-4-fluorophenol is
presented in the table below. This data is crucial for its handling, application in synthetic

procedures, and for analytical method development.

Property Value Unit Reference

Molecular Formula C6H4ClFO [2][6]

Molecular Weight 146.55 g/mol [2][7][8]

Melting Point 23 °C [4][9]

Boiling Point 88 (at 4 mmHg) °C [4][9]

Density 1.344 g/mL (at 25 °C) [9]

Refractive Index 1.53 (at 20 °C) [9]

Flash Point 75 °C (closed cup) [9]

LogP (Octanol/Water

Partition Coefficient)
2.185 [7]

Water Solubility

(log10WS)
-2.04 mol/l [7]

Synthesis Protocols
2-Chloro-4-fluorophenol is a valuable starting material for the production of various

pharmaceuticals and agricultural agents.[10] Several methods for its synthesis have been

developed, primarily involving the chlorination of 4-fluorophenol.

Chlorination of 4-Fluorophenol with a Chlorinating
Agent in the Presence of Water
This process allows for the production of 2-Chloro-4-fluorophenol in high yield and selectivity

under mild conditions, utilizing inexpensive reagents.[10]

Reactants:

4-Fluorophenol
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Chlorinating agent (e.g., chlorine gas or sulfuryl chloride)[10]

Water or an aqueous solution of an inorganic salt or acid[10]

Procedure:

A mixture of 4-fluorophenol and a 3.5% sodium chloride solution is prepared in a three-

necked glass flask equipped with a gas-introducing tube.[10]

An equimolar amount of chlorine gas is introduced into the mixture at a temperature of 25-

35°C over a period of 15 minutes.[10]

Following the reaction, the crude product is obtained and can be further purified. The

resulting product composition is approximately 98.3% 2-chloro-4-fluorophenol.[10]

Direct Chlorination of 4-Fluorophenol with Chlorine Gas
This method achieves a high selectivity for the substitution chlorination at the 2-position of 4-

fluorophenol without the need for a catalyst.[11]

Reactants:

4-Fluorophenol (in pure liquid form or dissolved in a suitable organic solvent like carbon

tetrachloride or acetic acid)[11]

Chlorine gas[11]

Procedure:

Chlorine gas is reacted with 4-fluorophenol at a temperature ranging from 0°C to 185°C.

[11][12]

The yield of 2-chloro-4-fluorophenol is nearly proportional to the amount of chlorine gas

introduced. For instance, using 0.5 moles of chlorine gas per mole of 4-fluorophenol

results in a yield of approximately 0.5 moles of the desired product.[11]

A logical workflow for the synthesis of 2-Chloro-4-fluorophenol is depicted in the following

diagram:
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Synthesis of 2-Chloro-4-fluorophenol

4-Fluorophenol

Chlorination

Chlorinating Agent
(e.g., Cl2, SO2Cl2)

2-Chloro-4-fluorophenol Byproduct
(e.g., HCl)

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Chloro-4-fluorophenol.

Analytical Methodologies
High-performance liquid chromatography (HPLC) is a common technique for the analysis of

chlorophenols, including 2-Chloro-4-fluorophenol.

Reversed-Phase HPLC Method
A straightforward reversed-phase HPLC method can be employed for the analysis of 2-Chloro-
4-fluorophenol.[5]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For mass

spectrometry (MS) compatible applications, formic acid should be used instead of

phosphoric acid.[5]

Column: A Newcrom R1 HPLC column is suitable for this separation.[5]

Applications: This method is scalable and can be adapted for preparative separation to

isolate impurities. It is also suitable for pharmacokinetic studies.[5]
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HPLC with UV Detection for Chlorophenols in Air
Samples
This method is designed for the simultaneous collection and analysis of multiple chlorophenols

from air samples.

Sample Collection: Air is drawn through a sampling device containing XAD-7 adsorbent

tubes.[13]

Sample Preparation: The collected compounds are desorbed with methanol.[13]

Analysis: The desorbed sample is analyzed by HPLC with ultraviolet (UV) detection.[13]

The following diagram illustrates a general experimental workflow for the analysis of

chlorophenols:

Analytical Workflow for Chlorophenols

Sample

Solid Phase Extraction
(SPE)

HPLC-MS/MS Analysis
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Caption: General analytical workflow.
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Applications
2-Chloro-4-fluorophenol is a versatile intermediate with significant applications in various

fields:

Pharmaceutical Development: It serves as a key building block in the synthesis of

pharmaceuticals, particularly analgesics and anti-inflammatory drugs.[1]

Agrochemicals: It is used in the formulation of herbicides and pesticides.[1]

Material Science: The compound is utilized in the development of specialty polymers and

resins to enhance thermal stability and chemical resistance.[1]

Analytical Chemistry: It can be used as a reagent in analytical techniques such as

chromatography and spectroscopy.[1]

Biochemical Research: It is employed in studies related to enzyme inhibition and receptor

interactions.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 2-CHLORO-4-FLUOROPHENOL | CAS 1996-41-4 [matrix-fine-chemicals.com]

3. 2-Chloro-4-fluorophenol | C6H4ClFO | CID 74814 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 1996-41-4 CAS MSDS (2-Chloro-4-fluorophenol) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

5. 2-Chloro-4-fluorophenol | SIELC Technologies [sielc.com]

6. 2-Chloro-4-fluorophenol [webbook.nist.gov]

7. chemeo.com [chemeo.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b157789?utm_src=pdf-body
https://www.chemimpex.com/products/46413
https://www.chemimpex.com/products/46413
https://www.chemimpex.com/products/46413
https://www.chemimpex.com/products/46413
https://www.chemimpex.com/products/46413
https://www.benchchem.com/product/b157789?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/46413
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm1996414
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-fluorophenol
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7453304.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7453304.aspx
https://sielc.com/2-chloro-4-fluorophenol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1996414&Units=SI
https://www.chemeo.com/cid/42-266-0/2-Chloro-4-fluorophenol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. 2-Chloro-4-fluorophenol synthesis - chemicalbook [chemicalbook.com]

9. 2-Chloro-4-fluorophenol 99 1996-41-4 [sigmaaldrich.com]

10. US5053557A - Process for preparing 2-chloro-4-fluorophenol - Google Patents
[patents.google.com]

11. US4620042A - Preparation of 2-chloro-4-fluorophenol from 4-fluorophenol - Google
Patents [patents.google.com]

12. FR2561237A1 - PROCESS FOR PRODUCING 2-CHLORO-4-FLUOROPHENOL FROM
4-FLUOROPHENOL - Google Patents [patents.google.com]

13. osha.gov [osha.gov]

To cite this document: BenchChem. [2-Chloro-4-fluorophenol IUPAC name and synonyms].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157789#2-chloro-4-fluorophenol-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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